BENGHE Foundational & Exploratory

Check Availability & Pricing

Unveiling 11-O-Methylpseurotin A: A Technical
Guide for Researchers

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 11-O-Methylpseurotin A
Cat. No.: B15609503
Get Quote
\ J

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
CAS Number: 956904-34-0
Molecular Formula: C23H27NOs[1]

Molecular Weight: 445.46 g/mol [1]

Executive Summary

11-O-Methylpseurotin A is a fungal metabolite belonging to the pseurotin family of natural
products, compounds of mixed polyketide synthase—nonribosomal peptide synthetase
(PKS/NRPS) origin.[2][3] While research on this specific analog is in its nascent stages,
preliminary data reveals a selective inhibitory activity against a Hofl deletion strain of
Saccharomyces cerevisiae, suggesting a potential mechanism of action related to cell cycle
control and cytokinesis.[2][4][5] This technical guide provides a comprehensive overview of the
current knowledge on 11-O-Methylpseurotin A, drawing comparative insights from its well-
studied parent compound, Pseurotin A, to illuminate its potential therapeutic applications and
guide future research endeavors.
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Physicochemical Properties and Biological Activity

Quantitative data for 11-O-Methylpseurotin A is limited in publicly available literature. The

following tables summarize the known data for 11-O-Methylpseurotin A and the more

extensively characterized Pseurotin A to provide a comparative reference for experimental

design.

Table 1: Physicochemical Properties

Molar Mass ( g/mol

Compound CAS Number Molecular Formula
11-O-Methylpseurotin
A 956904-34-0 C23H27NOs 445.46[1]
Pseurotin A 58523-30-1 C22H25NOs 431.441[6]
Table 2: In Vitro Biological Activity
Target
Compound Assay Result

Organism/Cell Line

11-O-Methylpseurotin
A

Saccharomyces
cerevisiae (Hofl

deletion strain)

Growth Inhibition

Selectively inhibits
growth[2][4][5]

HepG2 (Human

ICs0: 22.2 pg/mL (as

Pseurotin A Hepatocellular SRB Assay part of n-Butanol
Carcinoma) extract)[7]
HepG2 (Human )
) PCSK9 Secretion
Pseurotin A Hepatocellular o ICs0: 1.2 uM[7]
_ Inhibition
Carcinoma)
) MCF-7 (Human a
Pseurotin D Not Specified ICs0: 15.6 UM[7]
Breast Cancer)
Table 3: In Vivo Biological Activity
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Compound Animal Model Condition Key Findings
) Pentylenetetrazole o )
11-O-Methylpseurotin ] ] Inactive in preventing
Larval Zebrafish (PTZ)-induced ) o
A ) seizure activity[4]
seizures

Prevented bone loss
] Ovariectomized (OVX) ) and reduced the
Pseurotin A Osteoporosis
Mouse number of

osteoclasts[4]

Exerted an anti-
) Hepatocellular ) )
Pseurotin A Rat ] hepatocarcinogenic
Carcinoma
effect[4]

Decreased paw

o swelling and
_ Ovalbumin-induced _
Pseurotin D Mouse production of pro-
footpad edema i
inflammatory

cytokines[4]

Mechanism of Action and Signaling Pathways

The primary reported biological activity of 11-O-Methylpseurotin A is its selective inhibition of
a Saccharomyces cerevisiae strain with a deletion of the HOF1 gene.[4][5] Hofl is a protein
crucial for cytokinesis, specifically in regulating the actomyosin ring dynamics and septum
formation during cell division.[5] This suggests that 11-O-Methylpseurotin A may exert its
effects by interfering with cell cycle progression.

While the direct molecular targets of 11-O-Methylpseurotin A are yet to be fully elucidated, the
broader pseurotin family is known to modulate key signaling pathways. Pseurotin A and D have
demonstrated anti-inflammatory effects through the inhibition of the JAK/STAT and NF-kB
signaling pathways, specifically by inhibiting the phosphorylation of STAT3.[8] Given the
structural similarity, it is plausible that 11-O-Methylpseurotin A may also interact with these
pathways.
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Postulated mechanism of 11-O-Methylpseurotin A in yeast.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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